Cas no 403730-06-3 ((S)-2,2-bis(methoxymethoxy)-6,6-dip-tolyl-1,1-binaphthyl)

(S)-2,2-bis(methoxymethoxy)-6,6-dip-tolyl-1,1-binaphthyl structure
403730-06-3 structure
Product Name:(S)-2,2-bis(methoxymethoxy)-6,6-dip-tolyl-1,1-binaphthyl
CAS No:403730-06-3
MF:C38H34O4
MW:554.674170970917
CID:2190964
PubChem ID:53486997
Update Time:2025-04-21

(S)-2,2-bis(methoxymethoxy)-6,6-dip-tolyl-1,1-binaphthyl Chemical and Physical Properties

Names and Identifiers

    • (S)-2,2-bis(methoxymethoxy)-6,6-dip-tolyl-1,1-binaphthyl
    • 2-(methoxymethoxy)-1-[2-(methoxymethoxy)-6-(4-methylphenyl)naphthalen-1-yl]-6-(4-methylphenyl)naphthalene
    • DTXCID00655953
    • DTXSID00705205
    • 403730-06-3
    • 2,2'-Bis(methoxymethoxy)-6,6'-bis(4-methylphenyl)-1,1'-binaphthalene
    • Inchi: 1S/C38H34O4/c1-25-5-9-27(10-6-25)29-13-17-33-31(21-29)15-19-35(41-23-39-3)37(33)38-34-18-14-30(28-11-7-26(2)8-12-28)22-32(34)16-20-36(38)42-24-40-4/h5-22H,23-24H2,1-4H3
    • InChI Key: HOPDPSUATXTOJE-UHFFFAOYSA-N
    • SMILES: O(COC)C1C=CC2C=C(C3C=CC(C)=CC=3)C=CC=2C=1C1=C(C=CC2C=C(C3C=CC(C)=CC=3)C=CC1=2)OCOC

Computed Properties

  • Exact Mass: 554.24570956Da
  • Monoisotopic Mass: 554.24570956Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 9
  • Complexity: 735
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.9
  • Topological Polar Surface Area: 36.9Ų
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